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Compound of Interest

Compound Name: AMG-7980

Cat. No.: B605414

For Researchers, Scientists, and Drug Development Professionals

AMG-7980 is a selective ligand for Phosphodiesterase 10A (PDE10A), an enzyme primarily
expressed in the striatum of the brain. While comprehensive therapeutic pharmacokinetic and
pharmacodynamic data for AMG-7980 remains limited in the public domain, its radiolabeled
form, [11C]JAMG-7980, has been characterized as a valuable positron emission tomography
(PET) tracer for in-vivo imaging and target engagement studies. This technical guide
synthesizes the available information on AMG-7980, focusing on its role as a research tool in
neuroscience and drug discovery.

Physicochemical Properties

Property Value

) 5-(6,7-Dimethoxycinnolin-4-yl)-3-methyl-N-
Chemical Name o _
propan-2-ylpyridin-2-amine

Molecular Formula C19H22N402
Molecular Weight 338.41 g/mol
CAS Number 947192-73-6

Pharmacokinetics of [**C]JAMG-7980 in Non-Human
Primates

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b605414?utm_src=pdf-interest
https://www.benchchem.com/product/b605414?utm_src=pdf-body
https://www.benchchem.com/product/b605414?utm_src=pdf-body
https://www.benchchem.com/product/b605414?utm_src=pdf-body
https://www.benchchem.com/product/b605414?utm_src=pdf-body
https://www.benchchem.com/product/b605414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Studies in non-human primates have been crucial in characterizing the pharmacokinetic profile
of the radiolabeled tracer [L1C]AMG-7980.

Distribution and Binding

Following intravenous administration, [L1C]AMG-7980 demonstrates specific binding in brain
regions with high PDE10A expression, particularly the striatum.[1] The thalamus has been
utilized as a reference tissue to determine the binding potential (BPND), a measure of the
density of available receptors.

Brain Region Binding Potential (BPND)
Caudate 0.42
Putamen 0.76
Globus Pallidus 0.75

Data derived from the simplified reference tissue model (SRTM) in non-human primates.[1]

Pharmacodynamics: Mechanism of Action and
Target Engagement

As a PDE10A ligand, AMG-7980's mechanism of action revolves around its interaction with the
PDE10A enzyme. PDE10A is responsible for the hydrolysis of cyclic adenosine
monophosphate (CAMP) and cyclic guanosine monophosphate (cGMP), important second
messengers in cellular signaling.

Signaling Pathway

The inhibition of PDE10A by a ligand like AMG-7980 would lead to an increase in intracellular
levels of cAMP and cGMP. This modulation of cyclic nucleotide signaling is a key area of
investigation for therapeutic intervention in neurological and psychiatric disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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